3-Pyridinemethanol, 2-methyl-4-(trifluoromethyl)-
Cat. No. B8386363
M. Wt: 191.15 g/mol
InChI Key: AFKWAHAJVICCNA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:19][OH:20].[CH3:1][c:2]1[c:3]([C:4](=[O:5])[O:6][CH3:7])[c:8]([C:12]([F:13])([F:14])[F:15])[cH:9][cH:10][n:11]1.[Cl:16][CH2:17][Cl:18]>>[CH3:1][c:2]1[c:3]([CH2:4][OH:5])[c:8]([C:12]([F:13])([F:14])[F:15])[cH:9][cH:10][n:11]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COC(=O)c1c(C(F)(F)F)ccnc1C
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClCCl
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Cc1nccc(C(F)(F)F)c1CO
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
